![molecular formula C25H24N2O4S B4022853 N-{2-[(4-biphenylylcarbonyl)amino]benzoyl}methionine](/img/structure/B4022853.png)
N-{2-[(4-biphenylylcarbonyl)amino]benzoyl}methionine
Description
Synthesis Analysis
The synthesis of related compounds often involves the alkylation of amino acids with substituted β-diethylaminopropiophenone hydrochlorides or similar reagents. For instance, a series of N-[β-(p-substituted benzoyl)ethyl]-isoleucine and -methionine derivatives have been synthesized, some of which demonstrated significant anti-inflammatory activity (Agababyan et al., 2005).
Molecular Structure Analysis
The molecular structure of compounds similar to N-{2-[(4-biphenylylcarbonyl)amino]benzoyl}methionine has been characterized by various analytical techniques, including crystallography. For example, the crystal structures of some amino acid derivatives of benzoyl isothiocyanate have been elucidated, providing insights into their reactivity and interactions (Odame et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving these compounds can include oxidation, alkylation, and cyclization, among others. The reaction conditions and the presence of specific functional groups significantly influence the reactivity and the resulting products. For example, the oxidation of benzoyl methionine in a carbohydrate degradation system has been studied, revealing insights into the stability and reactivity of such compounds under various conditions (Hellwig et al., 2014).
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments and potential applications. The crystal structure of N-(t-butoxycarbonyl)-L-methionylglycine benzyl ester, for instance, provides valuable information about the conformation and stability of similar compounds (Yamane et al., 1980).
Chemical Properties Analysis
The chemical properties, including acidity/basicity, reactivity towards various reagents, and stability under different conditions, are essential for predicting the behavior of these compounds in chemical reactions and potential applications. Studies on the carcinogenic and electrophilic activities of N-benzoyloxy derivatives provide insight into the reactivity and potential hazards associated with the use of similar compounds (Wislocki et al., 1975).
Future Directions
Future research could focus on elucidating the synthesis, structure, and properties of “N-{2-[(4-biphenylylcarbonyl)amino]benzoyl}methionine”. Understanding its mechanism of action could also open up potential applications in fields like medicine or biochemistry. As always, any potential uses would need to be balanced against the compound’s safety profile .
properties
IUPAC Name |
4-methylsulfanyl-2-[[2-[(4-phenylbenzoyl)amino]benzoyl]amino]butanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O4S/c1-32-16-15-22(25(30)31)27-24(29)20-9-5-6-10-21(20)26-23(28)19-13-11-18(12-14-19)17-7-3-2-4-8-17/h2-14,22H,15-16H2,1H3,(H,26,28)(H,27,29)(H,30,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAEJLATWBATNFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(=O)O)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 7183254 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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